

Navigating Setmelanotide Experiments: A Technical Support Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Setmelanotide (acetate)

Cat. No.: B15869344

[Get Quote](#)


From the desk of a Senior Application Scientist, this guide provides in-depth troubleshooting strategies and foundational knowledge to ensure the consistency and reliability of your Setmelanotide experiments. Here, we move beyond simple protocols to explain the underlying principles, helping you to anticipate and resolve common challenges in both in vitro and in vivo settings.

Introduction to Setmelanotide and the MC4R Pathway

Setmelanotide is a potent and selective melanocortin-4 receptor (MC4R) agonist.^{[1][2][3]} The MC4R is a G-protein-coupled receptor (GPCR) predominantly expressed in the hypothalamus, a key region of the brain for regulating energy homeostasis, hunger, and body weight.^{[4][5][6]} Setmelanotide is designed to mimic the action of the endogenous ligand, alpha-melanocyte-stimulating hormone (α -MSH), by binding to and activating the MC4R.^{[4][7]} This activation triggers a downstream signaling cascade, primarily through the $G_{\alpha s}$ subunit, leading to the production of cyclic adenosine monophosphate (cAMP).^{[8][9][10]} This signaling ultimately results in reduced food intake and increased energy expenditure.^[2]

Due to its critical role in energy balance, genetic variations that impair the MC4R pathway can lead to severe, early-onset obesity.[5][6][8] Setmelanotide has been developed as a therapeutic agent for certain rare genetic disorders of obesity where the MC4R itself is functional, but upstream signaling is deficient.[2][11][12]

Below is a diagram illustrating the MC4R signaling pathway and the mechanism of action of Setmelanotide.



[Click to download full resolution via product page](#)

Caption: The MC4R signaling pathway and Setmelanotide's mechanism of action.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during Setmelanotide experiments, providing both the likely causes and actionable solutions.

Part 1: In Vitro Experiments

In vitro assays are fundamental for characterizing the potency and efficacy of Setmelanotide at the MC4R. However, inconsistencies can arise from various factors.

Q1: My Setmelanotide dose-response curve is shifted to the right (i.e., higher EC₅₀) compared to published data. What could be the cause?

A1: A rightward shift in the dose-response curve indicates a decrease in the potency of Setmelanotide in your assay. Several factors could contribute to this:

- **Degradation of Setmelanotide:** As a peptide, Setmelanotide can be susceptible to degradation. Improper storage or multiple freeze-thaw cycles of stock solutions can lead to a loss of active compound.
- **Suboptimal Assay Conditions:** The buffer composition, pH, and presence of protease inhibitors can all affect ligand binding and receptor activation.
- **Cell Health and Receptor Expression:** Unhealthy cells or low expression levels of MC4R will result in a blunted response.
- **Inaccurate Compound Concentration:** Errors in serial dilutions or an inaccurate initial stock concentration will lead to a shifted curve.

Troubleshooting Steps:

- **Prepare Fresh Aliquots:** Thaw a new vial of Setmelanotide powder to prepare a fresh stock solution. Aliquot the stock into single-use volumes to avoid freeze-thaw cycles.
- **Optimize Assay Buffer:** Ensure your assay buffer has the correct pH and ionic strength. Consider adding a protease inhibitor cocktail to prevent peptide degradation during the

experiment.

- **Verify Cell Health and Receptor Expression:** Regularly check your cell lines for viability and morphology. If you are using a transient transfection system, optimize the transfection efficiency to ensure robust receptor expression.
- **Confirm Compound Concentration:** Use a validated method, such as HPLC, to confirm the concentration of your Setmelanotide stock solution.[\[13\]](#)

Q2: I am observing high variability between replicate wells in my cAMP or calcium mobilization assay. How can I improve the precision of my data?

A2: High variability can mask the true biological effect of Setmelanotide. The source of this variability is often procedural or related to the assay setup.

- **Inconsistent Cell Seeding:** Uneven cell density across the plate will lead to variable receptor numbers per well and thus, a variable response.
- **Pipetting Errors:** Inaccurate or inconsistent pipetting, especially during serial dilutions and reagent additions, is a common source of variability.
- **Edge Effects:** Wells on the perimeter of the plate are more prone to evaporation and temperature fluctuations, which can affect cell health and assay performance.
- **"Stretch-Receptor" Activation (Calcium Assays):** In fluorescent calcium assays, the physical force of liquid addition can artifactually activate stretch-sensitive ion channels, leading to a transient, ligand-independent increase in intracellular calcium.[\[7\]](#)[\[14\]](#)[\[15\]](#)

Troubleshooting Steps:

- **Standardize Cell Seeding:** Ensure your cells are in a single-cell suspension before seeding. Gently swirl the cell suspension between plating to maintain uniformity.
- **Use Calibrated Pipettes and Proper Technique:** Regularly calibrate your pipettes. When adding reagents, use a consistent technique (e.g., reverse pipetting for viscous solutions) and ensure the pipette tip is below the surface of the liquid to avoid splashing.

- **Mitigate Edge Effects:** Avoid using the outer wells of the plate for experimental samples. Instead, fill them with a buffer or media to create a humidity barrier.
- **Optimize Reagent Addition in Calcium Assays:** To minimize stretch-receptor activation, warm your reagents to the assay temperature and add them gently to the side of the well. Some automated plate readers have options for slow and non-disruptive reagent injection.[\[14\]](#)

Q3: I am not seeing any response to Setmelanotide in my cell-based assay. What should I check?

A3: A complete lack of response can be disheartening, but it often points to a fundamental issue with one of the assay components.


- **Non-functional MC4R:** The cell line you are using may not express a functional MC4R, or the receptor may have been lost over multiple passages.
- **Incorrect Assay Readout for MC4R Signaling:** Ensure you are using an assay that measures a downstream signal of MC4R activation. The primary signaling pathway for MC4R is G α s-mediated cAMP production.[\[8\]](#)[\[9\]](#)[\[10\]](#)
- **Inactive Setmelanotide:** In rare cases, the compound itself may be inactive due to improper synthesis or extensive degradation.
- **Assay System Failure:** The detection reagents (e.g., cAMP antibody, fluorescent dyes) may be expired or have been stored improperly.

Troubleshooting Steps:

- **Validate Your Cell Line:** Confirm MC4R expression using a technique like qPCR, Western blot, or flow cytometry.
- **Use a Positive Control:** Include a known MC4R agonist, such as α -MSH, in your experiment to confirm that the receptor and the assay system are functional.
- **Test a New Batch of Setmelanotide:** If your positive control works but Setmelanotide does not, the issue may be with your specific vial of the compound.

- **Check Your Detection Reagents:** Run a standard curve with a known amount of the analyte (e.g., cAMP) to ensure your detection system is working correctly.

Below is a workflow for troubleshooting in vitro assay variability.



[Click to download full resolution via product page](#)

Caption: A logical workflow for troubleshooting inconsistent in vitro results.

Part 2: In Vivo Experiments

Translating in vitro findings to in vivo models introduces new layers of complexity. The following are common challenges in animal studies with Setmelanotide.

Q4: I am observing high variability in food intake and body weight changes between animals in the same treatment group. What are the potential sources of this variability?

A4: In vivo studies are inherently more variable than in vitro experiments. However, there are several ways to minimize this variability.

- **Inconsistent Drug Administration:** Variations in injection volume, site, and technique can lead to differences in drug absorption and exposure.
- **Animal Stress:** Stress from handling and injection can affect feeding behavior and metabolism, confounding the effects of the drug.

- **Housing Conditions:** Differences in ambient temperature, light cycles, and social housing can impact energy expenditure and food intake.
- **Genetic Background of the Animal Model:** The genetic background of your mice can significantly influence their metabolic phenotype and response to Setmelanotide.[\[16\]](#)

Troubleshooting Steps:

- **Standardize Drug Administration:** Develop a consistent protocol for drug administration, including the injection site (e.g., subcutaneous in the dorsal flank) and volume. Ensure all personnel are trained in the same technique.
- **Acclimate Animals:** Acclimate the animals to the experimental procedures, including handling and mock injections, for several days before the start of the study.
- **Control Environmental Variables:** House all animals under identical and controlled conditions (temperature, 12:12 light-dark cycle).
- **Use a Consistent Genetic Background:** Use a well-characterized and consistent genetic background for your animal model (e.g., C57BL/6J for diet-induced obesity studies).[\[17\]](#)

Q5: My animals are developing skin hyperpigmentation at the injection site. Is this a cause for concern, and how can I manage it?

A5: Skin hyperpigmentation is a known on-target effect of Setmelanotide and other melanocortin receptor agonists.[\[11\]](#)[\[18\]](#) It is caused by the activation of melanocortin-1 receptors (MC1R) on melanocytes, which stimulates melanin production.[\[2\]](#) While generally considered a cosmetic issue in clinical settings, it is an important observation to document in preclinical studies as it confirms systemic exposure to a biologically active compound.

Management Strategies:

- **Rotate Injection Sites:** To minimize localized hyperpigmentation and any potential for injection site reactions, rotate the injection site daily.
- **Monitor for Adverse Reactions:** While hyperpigmentation itself is expected, monitor the injection site for signs of inflammation, irritation, or necrosis, which could indicate a more

severe reaction.

- Dose-Response Assessment: Note if the degree of hyperpigmentation is dose-dependent, as this can be a useful pharmacodynamic marker.

Q6: I am not observing the expected effect of Setmelanotide on food intake or body weight in my animal model. What could be wrong?

A6: A lack of efficacy in vivo can be due to a number of factors, from the compound itself to the choice of animal model.

- Incorrect Dosing or Vehicle: The dose may be too low to elicit a response, or the vehicle used to dissolve Setmelanotide may not be appropriate for subcutaneous injection, leading to poor bioavailability.
- Inappropriate Animal Model: Setmelanotide's efficacy is dependent on a functional MC4R. [\[16\]](#) If your animal model has a non-functional or absent MC4R (e.g., MC4R knockout mice), you will not see a response.[\[19\]](#)
- Compound Instability in Solution: Setmelanotide may not be stable in the chosen vehicle over the duration of the study, especially if solutions are prepared in bulk and stored.
- Compensatory Mechanisms: In some cases, animals may adapt to the anorectic effects of the drug over time, leading to a diminished response.

Troubleshooting Steps:

- Verify Dose and Vehicle: Double-check your dose calculations. For vehicle preparation, a common formulation is sterile saline or phosphate-buffered saline.[\[20\]](#) Ensure the pH is compatible with subcutaneous injection.
- Confirm Model Suitability: If you are using a genetic model, confirm the nature of the genetic modification. For models with upstream mutations (e.g., POMC deficiency), ensure the downstream MC4R is intact.[\[16\]](#)
- Prepare Fresh Solutions: Prepare fresh injection solutions regularly and store them appropriately (e.g., protected from light at 2-8°C).

- Consider Pair-Feeding Studies: To differentiate the effects of Setmelanotide on energy expenditure from those secondary to reduced food intake, consider including a pair-fed control group.[\[17\]](#)

Below is a summary table of recommended animal models for Setmelanotide research.

Animal Model	Key Characteristics	Expected Response to Setmelanotide	Reference
Diet-Induced Obese (DIO) Mice (e.g., C57BL/6J)	Develop obesity, insulin resistance, and hyperphagia on a high-fat diet.	Dose-dependent reduction in food intake and body weight.	[17]
MC4R Knockout (Mc4r ^{-/-}) Mice	Severe hyperphagia, obesity, and insulin resistance.	No response to Setmelanotide.	[16] [19]
MC4R Heterozygous (Mc4r ^{+/-}) Mice	Intermediate phenotype between wild-type and knockout mice.	Intermediate response to Setmelanotide.	[16] [19]
Magel2-null Mice	Model for Prader-Willi Syndrome; exhibit impaired POMC neuron activation.	Hypersensitive to the anorectic effects of Setmelanotide.	[9] [21]

Compound Handling and Storage

Proper handling and storage of Setmelanotide are critical for maintaining its stability and activity.

- Storage of Lyophilized Powder: Store lyophilized Setmelanotide at -20°C for long-term storage.[\[22\]](#) For short-term storage (less than 2 weeks), it can be kept at room temperature. [\[1\]](#)

- **Reconstitution and Stock Solutions:** Reconstitute the lyophilized powder in a suitable solvent, such as sterile water or DMSO, to create a concentrated stock solution. It is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.
- **Storage of Solutions:** Store stock solutions at -20°C or -80°C. Once thawed, keep on ice and use as soon as possible. For in vivo studies, sterile-filter the final injection solution before administration.
- **Safety Precautions:** When handling the powder or concentrated solutions, wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.^{[1][22]} Avoid inhalation of the powder or contact with skin and eyes.^[1]

Data Analysis and Interpretation

The analysis and interpretation of your data are the final, crucial steps in your experiment.

- **Dose-Response Curves:** When analyzing in vitro data, fit your dose-response data to a non-linear regression model (e.g., four-parameter logistic equation) to determine key parameters such as EC50 and maximal efficacy.
- **Statistical Analysis:** Use appropriate statistical tests to compare treatment groups. For in vivo studies, this may include t-tests, ANOVA, or repeated measures ANOVA for longitudinal data.
- **Normalization of Data:** Normalize your in vitro data to a positive control (e.g., maximal response to α -MSH) and a negative control (vehicle) to account for inter-assay variability.
- **Consider Pharmacokinetics and Pharmacodynamics:** When interpreting in vivo data, consider the pharmacokinetic properties of Setmelanotide, such as its half-life (approximately 11 hours in humans), to understand the relationship between drug exposure and the observed pharmacological effect.^[3]

By understanding the mechanism of action of Setmelanotide, anticipating potential experimental pitfalls, and applying rigorous troubleshooting techniques, researchers can generate high-quality, reproducible data that will advance our understanding of MC4R signaling and its role in metabolic disease.

References

- Rhythm Pharmaceuticals. (2020). IMCIVREE® (setmelanotide) injection, for subcutaneous use. [\[Link\]](#)
- Clément, K., van den Akker, E. L. T., Argente, J., Bahm, A., Chung, W. K., Connors, H., ... & Kühnen, P. (2018). Efficacy and safety of setmelanotide, an MC4R agonist, in individuals with severe obesity due to LEPR or POMC deficiency. *The Lancet Diabetes & Endocrinology*, 6(12), 961-970.
- Rhythm Pharmaceuticals. (n.d.). MC4R Pathway. Rhythm Pharmaceuticals HCP Site. [\[Link\]](#)
- Heymsfield, S. B., & Wadden, T. A. (2017). Mechanisms, pathophysiology, and management of obesity. *New England Journal of Medicine*, 376(3), 254-266.
- National Center for Biotechnology Information. (n.d.). Setmelanotide. PubChem. [\[Link\]](#)
- Mountjoy, K. G., Kong, P. L., Taylor, J. A., & Willard, D. H. (2001). The melanocortin-4 receptor activates the G α s/adenylyl cyclase pathway in a cell-free system. *Molecular endocrinology*, 15(10), 1812-1823.
- Rivera, P., et al. (2024). The Role Of Setmelanotide In Improving Hypercapnic Chemosensitivity And Weight Loss In Male Mice. *scireq*. [\[Link\]](#)
- University of Cambridge. (n.d.). Melanocortin 4 Receptor. The MC4R Gene Website. [\[Link\]](#)
- Rhythm Pharmaceuticals. (n.d.). What is the melanocortin-4 receptor (MC4R) pathway? Path4HCPs. [\[Link\]](#)
- Collet, T. H., Dubern, B., Mokrosinski, J., Connors, H., Keogh, J. M., Mendes de Oliveira, E., ... & Farooqi, I. S. (2017). Evaluation of a melanocortin-4 receptor (MC4R) agonist (setmelanotide) in MC4R deficiency. *Molecular metabolism*, 6(10), 1321-1329.
- Collet, T. H., Dubern, B., Mokrosinski, J., Connors, H., Keogh, J. M., de Oliveira, E. M., ... & Farooqi, I. S. (2017). Evaluation of a Melanocortin-4 Receptor (MC4R) agonist (Setmelanotide) in MC4R deficiency. *ResearchGate*. [\[Link\]](#)
- Medscape. (n.d.). Imcivree (setmelanotide) dosing, indications, interactions, adverse effects, and more. [\[Link\]](#)

- Yang, Y. (2021). Current Mechanistic and Pharmacodynamic Understanding of Melanocortin-4 Receptor Activation. MDPI.[\[Link\]](#)
- Chen, C., Shair, E., D'Amato, F., He, S., Cai, M., & Hruby, V. J. (2016). Magel2-null mice are hyper-responsive to setmelanotide, a melanocortin 4 receptor agonist. British journal of pharmacology, 173(13), 2146-2154.
- Hughes, C. A., Lapsley, J. L., & Mountjoy, K. G. (2021). Quantitative high-throughput assay to measure MC4R-induced intracellular calcium. Journal of Molecular Endocrinology, 66(4), 131-144.
- European Medicines Agency. (n.d.). IMCIVREE, INN-setmelanotide.[\[Link\]](#)
- Mayo Clinic. (2025, August 1). Setmelanotide (subcutaneous route) - Side effects & dosage. [\[Link\]](#)
- Hughes, C. A., Lapsley, J. L., & Mountjoy, K. G. (2021). Quantitative high-throughput assay to measure MC4R-induced intracellular calcium. National Institutes of Health.[\[Link\]](#)
- van der Ploeg, L. H., Martin, W. F., & Shringarpure, R. (2021). MC4R Variants Modulate α -MSH and Setmelanotide Induced Cellular Signaling at Multiple Levels. Frontiers in Endocrinology, 12, 698226.
- Bibliomed. (2024, December 10). Development and validation of an RP-HPLC method for quantitative analysis of setmelanotide utilizing QBD principles.[\[Link\]](#)
- European Medicines Agency. (n.d.). IMCIVREE, INN-setmelanotide.[\[Link\]](#)
- Rhythm Pharmaceuticals. (2020). IMCIVREE® Prescribing Information.[\[Link\]](#)
- Stäubert, C., Schöneberg, T., & Prömel, S. (2020). A Setmelanotide-like Effect at MC4R Is Achieved by MC4R Dimer Separation. International journal of molecular sciences, 21(18), 6698.
- Haws, R., & Yanovski, J. (2022). An evaluation of setmelanotide injection for chronic weight management in adult and pediatric patients with obesity due to Bardet-Biedl syndrome. Expert opinion on pharmacotherapy, 23(13), 1503-1511.
- Zhang, Y., et al. (2025). SAR investigation and synergistic optimization of setmelanotide yields a potent, selective, and soluble MC4R agonist. Bioorganic & Medicinal Chemistry, 129, 109370.

- U.S. Food and Drug Administration. (2020). 213793Orig1s000.[[Link](#)]
- U.S. Food and Drug Administration. (2020). 213793Orig1s000.[[Link](#)]
- ResearchGate. (2025, August 9). Aqueous remote loading of setmelanotide in poly(lactic-co-glycolic acid) microspheres for long-term obesity treatment.[[Link](#)]
- Yang, D., Zhou, Q., & Labroska, V. (2021). Recent progress in assays for GPCR drug discovery. *Acta Pharmacologica Sinica*, 42(11), 1731-1743.
- Kelly, L. A., & Christian, L. A. (2023). Setmelanotide: a promising advancement for pediatric patients with rare forms of genetic obesity.
- Al-Harbi, S., & Al-Sabah, S. (2022). Structural analysis of setmelanotide binding to MC4R variants in comparison to wild-type receptor. *International Journal of Biological Macromolecules*, 222, 1989-1998.
- Hughes, C. A., Lapsley, J. L., & Mountjoy, K. G. (2021). Distinct Calcium Signaling for Wildtype, Loss-of-Function and Gain-of-Function Human MC4R Variants. *Journal of the Endocrine Society*, 5(Supplement_1), A654-A655.
- Haws, R. M., et al. (2023). Efficacy and safety of setmelanotide, a melanocortin-4 receptor agonist, in patients with Bardet-Biedl syndrome and Alström syndrome: a multicentre, randomised, double-blind, placebo-controlled, phase 3 trial with an open-label period. *The Lancet Diabetes & Endocrinology*, 11(1), 35-45.
- ClinicalTrials.gov. (2023). SETMELANOTIDE RM-493-033.[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. file.medchemexpress.com [file.medchemexpress.com]
- 2. Setmelanotide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 3. An evaluation of setmelanotide injection for chronic weight management in adult and pediatric patients with obesity due to Bardet-Biedl syndrome - PMC [pmc.ncbi.nlm.nih.gov]

- [4. Rhythm Pharmaceuticals Presents Data from its Long-term Extension Study of Setmelanotide Showing Sustained and Deepened BMI Reduction in Patients with Hypothalamic Obesity at One Year at ObesityWeek® 2023 - BioSpace \[biospace.com\]](#)
- [5. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [6. Rhythm Pharmaceuticals Announces New Clinical Data on Setmelanotide at ObesityWeek® 2020 – Rhythm Pharmaceuticals, Inc. \[ir.rhythmtx.com\]](#)
- [7. jme.bioscientifica.com \[jme.bioscientifica.com\]](#)
- [8. Efficacy and Safety of Setmelanotide, a Melanocortin-4 Receptor Agonist, for Obese Patients: A Systematic Review and Meta-Analysis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. researchgate.net \[researchgate.net\]](#)
- [10. rhythmtx.com \[rhythmtx.com\]](#)
- [11. ir.rhythmtx.com \[ir.rhythmtx.com\]](#)
- [12. Imcivree \(setmelanotide\) dosing, indications, interactions, adverse effects, and more \[reference.medscape.com\]](#)
- [13. BiblioMed.org - Fulltext article Viewer \[bibliomed.org\]](#)
- [14. Quantitative high-throughput assay to measure MC4R-induced intracellular calcium - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. Quantitative high-throughput assay to measure MC4R-induced intracellular calcium - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [17. scireq.com \[scireq.com\]](#)
- [18. Efficacy and safety of setmelanotide, a melanocortin-4 receptor agonist, in patients with Bardet-Biedl syndrome and Alström syndrome: a multicentre, randomised, double-blind, placebo-controlled, phase 3 trial with an open-label period - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. researchgate.net \[researchgate.net\]](#)
- [20. Setmelanotide acetate | peptide-based agonist of melanocortin 4 receptor \(MC4R\) | CAS# 1504602-49-6 | RM-493; IRC-022493; BIM-22493; Imcivree| treatment of genetic obesity | InvivoChem \[invivochem.com\]](#)
- [21. Magel2-null mice are hyper-responsive to setmelanotide, a melanocortin 4 receptor agonist - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. abmole.com \[abmole.com\]](#)

- To cite this document: BenchChem. [Navigating Setmelanotide Experiments: A Technical Support Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15869344/docs#navigating-setmelanotide-experiments-a-technical-support-guide-for-researchers\]](https://www.benchchem.com/product/b15869344/docs#navigating-setmelanotide-experiments-a-technical-support-guide-for-researchers)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)